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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227 Get Quote

Technical Guide: Azinphos-ethyl D10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of the deuterated organophosphate, Azinphos-ethyl D10. This information is critical

for its use as an internal standard in analytical chemistry, particularly in residue analysis of food

and environmental samples. The data presented is compiled from various scientific sources

and is intended to support research and development activities.

Core Physical and Chemical Properties
Azinphos-ethyl D10 is the deuterated analog of Azinphos-ethyl, a broad-spectrum

organophosphate insecticide. The deuterium labeling makes it an ideal internal standard for

mass spectrometry-based analytical methods, as it is chemically identical to the parent

compound but has a distinct mass-to-charge ratio.
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Property Value Source

Chemical Name

O,O-Di(ethyl-d5) S-(4-oxo-

1,2,3-benzotriazin-3(4H)-

yl)methyl phosphorodithioate

[1]

Synonyms
Azinphos-ethyl D10, Azinphos

Ethyl D10 (di(ethyl D5))
[1]

CAS Number 2732916-08-2 [1]

Molecular Formula C₁₂H₆D₁₀N₃O₃PS₂ [1]

Molecular Weight 355.44 g/mol [1]

Unlabelled CAS Number 2642-71-9 (Azinphos-ethyl) [1]

Physical Properties of Azinphos-ethyl (Non-deuterated)
Data for the physical properties of the deuterated form are not readily available. The following

table summarizes the known physical properties of the non-deuterated Azinphos-ethyl, which

are expected to be very similar to its D10 analog.
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Property Value Source

Physical State
Colorless crystals or sand-like

solid
[2][3]

Melting Point 50-53 °C (122-127 °F) [4][5][6]

Boiling Point

111 °C at 0.001 mmHg

(Decomposes at higher

temperatures)

[2][7]

Vapor Pressure 2.2 x 10⁻⁷ mmHg at 20 °C [3]

Solubility

Very slightly soluble in water.

Soluble in 2-propanol and

other organic solvents.

[2][3]

Stability

Thermo-stable but readily

hydrolyzed by alkali. Relatively

stable in acidic media.

[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties of

Azinphos-ethyl D10 are not publicly available as it is primarily a commercial analytical

standard. However, standard laboratory procedures for determining these properties are well-

established.

Melting Point Determination (Capillary Method)
A common method for determining the melting point of a crystalline solid is the capillary

method.[8][9][10]

Sample Preparation: A small amount of the dry, powdered Azinphos-ethyl D10 is packed

into a thin-walled capillary tube, typically to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a

heated block or oil bath with a thermometer or an electronic temperature sensor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://www.researchgate.net/figure/Acetylcholinesterase-inhibitors-mechanisms-of-action-Acetylcholinesterase-inhibitors_fig1_233623210
https://ehp.niehs.nih.gov/doi/pdf/10.1289/ehp.761377
https://en.wikipedia.org/wiki/Acetylcholinesterase_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC7352539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://emedicine.medscape.com/article/167726-overview
https://www.researchgate.net/figure/Acetylcholinesterase-inhibitors-mechanisms-of-action-Acetylcholinesterase-inhibitors_fig1_233623210
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://www.researchgate.net/figure/Acetylcholinesterase-inhibitors-mechanisms-of-action-Acetylcholinesterase-inhibitors_fig1_233623210
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://www.benchchem.com/product/b15352227?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b15352227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the heating medium.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range is reported as the melting point. For a pure substance, this range is

typically narrow (0.5-1.0 °C).[8]

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a standard technique for verifying the purity and concentration of analytical standards

like Azinphos-ethyl D10.

A published method for the analysis of Azinphos-ethyl involves the use of a mixed-mode HPLC

column.[10]

Column: Obelisc R (4.6 x 150 mm, 5 µm)

Mobile Phase: 40% Acetonitrile, 60% Ammonium formate buffer (20 mM, pH 3.0)

Flow Rate: 1.0 mL/min

Detection: UV at 250 nm

This method is compatible with mass spectrometry (LC/MS), which would be necessary to

differentiate between the deuterated and non-deuterated forms.

Mechanism of Action: Acetylcholinesterase
Inhibition
As an organophosphate, the primary mechanism of toxicity for Azinphos-ethyl is the inhibition

of the enzyme acetylcholinesterase (AChE).[7][11][12] Azinphos-ethyl D10, being chemically

identical to its non-deuterated counterpart, is expected to exhibit the same mechanism.

The following diagram illustrates the signaling pathway of acetylcholinesterase and its inhibition

by an organophosphate like Azinphos-ethyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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